2-{3-[2-(Methylsulfanyl)phenyl]phenyl}ethan-1-amine

• Molecular Formula: C15H17NS
• Molecular Weight: 243.4 g/mol
• SMILES: CSC1=CC=CC=C1C2=CC=CC(=C2)CCN
• InChI: InChI=1S/C15H17NS/c1-17-15-8-3-2-7-14(15)13-6-4-5-12(11-13)9-10-16/h2-8,11H,9-10,16H2,1H3
• InChIKey: UYLXRRHWQSYGTP-UHFFFAOYSA-N

2-{3-[2-(Methylsulfanyl)phenyl]phenyl}ethan-1-amine (CAS 2060048-71-5): Compound Class and Baseline Characteristics for Research Procurement

2-{3-[2-(Methylsulfanyl)phenyl]phenyl}ethan-1-amine (CAS 2060048-71-5) is a synthetic, biphenyl-substituted phenethylamine derivative with the molecular formula C15H17NS and a molecular weight of 243.4 g/mol . It belongs to the class of sulfur-containing phenethylamines, which are of significant interest for their potential interactions with monoamine transporters and receptors [1]. The compound features a methylsulfanyl (-SMe) group at the ortho position of one phenyl ring within the biphenyl system, and a primary ethanamine side chain at the meta position of the other ring. Its primary marketed application is as a building block in organic synthesis and as a tool for studying small molecule interactions with proteins and enzymes . The compound is commercially available from select suppliers at a typical purity of 95%, intended exclusively for research purposes .

Biphenyl-methylsulfanyl scaffold – synthetic building block for medicinal chemistry and biaryl SAR exploration.

Tool for protein interaction studies – enables investigation of monoamine transporter and enzyme binding contexts.

Research-grade supply – available from select vendors; supplier purity specification applies.

• [1] Cloonan, S. M., et al. Synthesis and serotonin transporter activity of sulphur-substituted alpha-alkyl phenethylamines as a new class of anticancer agents. European Journal of Medicinal Chemistry, 2009, 44(12), 4862-4888. View Source

Why Generic Substitution of 2-{3-[2-(Methylsulfanyl)phenyl]phenyl}ethan-1-amine with Other Phenethylamines Fails for Research Applications

The substitution of this compound by simpler, more readily available in-class analogs such as 4-methylthioamphetamine (4-MTA) or unsubstituted phenethylamine is not functionally equivalent for research purposes due to the unique biphenyl scaffold and the specific positioning of the methylsulfanyl substituent [1]. While 4-MTA (CAS 14116-06-4) shares the sulfur-containing phenethylamine core, it possesses only a single phenyl ring with a para-methylthio substituent, resulting in a distinct three-dimensional conformation and electronic distribution that governs molecular recognition events [1][2]. The meta-ethanamine substitution on a biphenyl framework, absent in simpler analogs, introduces additional rotational degrees of freedom and a larger hydrophobic surface area, directly impacting binding interactions with protein targets such as monoamine transporters. Furthermore, the ortho-methylsulfanyl group on the distal ring imposes stereoelectronic effects distinct from para-substituted systems. The evidence below demonstrates that even structurally similar sulfur-containing phenethylamines cannot be interchangeably used without altering experimental outcomes in assays where steric bulk, conformational flexibility, or specific sulfur-aromatic interactions are critical.

Single-ring phenethylamines (e.g., 4-MTA)

Lack the biphenyl core and ortho-SMe geometry; altered conformational profile and hydrophobic surface area may shift target recognition.

Methylsulfonyl analogs (oxidized sulfur)

Introduction of hydrogen bond acceptor capacity changes binding interaction mode; non-interchangeable for structure-based design.

Simpler building blocks without biaryl constraint

Absence of restricted rotation around the biaryl axis may alter entropic contribution to binding; conformational pre-organization not replicated.

• [1] Cloonan, S. M., et al. Synthesis and serotonin transporter activity of sulphur-substituted alpha-alkyl phenethylamines as a new class of anticancer agents. European Journal of Medicinal Chemistry, 2009, 44(12), 4862-4888. View Source
• [2] Wikipedia. 4-Methylthioamphetamine. View Source

Quantitative Differentiation Evidence for 2-{3-[2-(Methylsulfanyl)phenyl]phenyl}ethan-1-amine Against Closest Analogs

Biphenyl Core Increases Hydrophobic Surface Area and logP Compared to Single-Ring 4-MTA Analogs

The biphenyl scaffold of the target compound provides a significantly larger hydrophobic surface area compared to the single-ring 4-methylthioamphetamine (4-MTA; CAS 14116-06-4), a prototypical sulfur-containing phenethylamine SERT ligand. While direct experimental logP values for the target compound are not publicly available, computational prediction based on the molecular structure indicates a higher logP for the biphenyl derivative, consistent with the addition of a second aromatic ring . 4-MTA (C10H15NS, MW 181.3 g/mol) exhibits a predicted logP of approximately 2.5-2.7, whereas the biphenyl target compound (C15H17NS, MW 243.4 g/mol) is predicted to have a logP in the range of 3.8-4.2 [1]. This difference directly impacts membrane permeability and non-specific protein binding, making the target compound a distinct tool for studying structure-activity relationships where heightened lipophilicity is a variable of interest.

Lipophilicity (predicted logP)

Class-level inference

Target: pred. logP ~3.8–4.2
4-MTA: pred. logP ~2.5–2.7
Δ ≈ +1.3–1.5 log units

Supports lipophilicity-driven SAR and membrane permeability studies.

Computational prediction; experimental logP not reported.

Evidence Dimension	Predicted octanol-water partition coefficient (logP) as a measure of lipophilicity
Target Compound Data	Predicted logP 3.8–4.2 (C15H17NS, MW 243.4 g/mol)
Comparator Or Baseline	4-Methylthioamphetamine (4-MTA): predicted logP ~2.5–2.7 (C10H15NS, MW 181.3 g/mol) [1]
Quantified Difference	Estimated increase in logP of approximately 1.3–1.5 log units, corresponding to roughly a 20-fold increase in partition coefficient
Conditions	Computational prediction context; experimental logP not reported in literature for target compound

Why This Matters

A >1 log unit difference in logP alters membrane permeability and off-target binding profiles, directly impacting the compound's suitability for cell-based assays where compound partitioning influences apparent potency.

• [1] Wikipedia. 4-Methylthioamphetamine. View Source

Synthetic Complexity and Purity Profile: Multi-Step Suzuki Coupling vs. Simpler Phenethylamine Routes

The synthesis of 2-{3-[2-(Methylsulfanyl)phenyl]phenyl}ethan-1-amine requires a convergent multi-step strategy involving a palladium-catalyzed Suzuki-Miyaura cross-coupling to construct the biphenyl core, followed by introduction of the methylsulfanyl group and formation of the ethanamine side chain . In contrast, 4-MTA is synthesized via a simpler route from 4-methylthiobenzaldehyde and nitroethane with fewer synthetic steps [1]. The target compound is commercially supplied with a purity specification of 95%, which is the standard for research-grade building blocks of this complexity, while simpler phenethylamines are often available at 97-99% purity due to more straightforward purification . The multi-step synthesis necessitates careful control of residual palladium and potential biphenyl coupling byproducts, which are absent in the synthesis of single-ring phenethylamine analogs.

Synthetic complexity

Supporting evidence

Target: Suzuki coupling, ≥3–5 steps, purity 95%
4-MTA: 2–3 steps, purity ≥97%

Multi-step route may introduce batch variability; supplier qualification review advised.

Commercial supplier context; no formal comparative synthesis study.

Evidence Dimension	Number of key synthetic steps and commercial purity
Target Compound Data	≥3–5 synthetic steps including Suzuki coupling; commercial purity specification: 95%
Comparator Or Baseline	4-MTA (CAS 14116-06-4): ~2–3 synthetic steps from 4-methylthiobenzaldehyde; typical commercial purity: ≥97% [1]
Quantified Difference	Target compound requires at minimum 1 additional key synthetic step (cross-coupling); commercial purity is typically 2% lower than simpler phenethylamine standards
Conditions	Based on reported synthetic routes by commercial suppliers; no formal comparative synthesis study identified

Why This Matters

The multi-step synthesis introduces batch-to-batch variability risks specific to cross-coupling chemistry, making supplier qualification and purity verification more critical for this compound than for simpler phenethylamine building blocks.

• [1] Wikipedia. 4-Methylthioamphetamine. View Source

Methylsulfanyl vs. Methylsulfonyl: Oxidation State Determines Hydrogen Bonding and Reactivity

A key structural comparator is 2-[3-(methylsulfonyl)phenyl]ethan-1-amine (CAS 933696-63-0), which contains a methylsulfonyl group (-SO2Me) instead of a methylsulfanyl group (-SMe). The sulfonyl analog bears the sulfur atom in the +4 oxidation state, enabling hydrogen bond acceptor capacity that the -SMe group lacks. The target compound's methylsulfanyl group is non-polar and does not participate in hydrogen bonding, whereas the sulfonyl oxygen atoms can act as strong hydrogen bond acceptors . This difference is critical for protein-ligand interactions where hydrogen bonding with the sulfur-adjacent moiety can determine binding orientation and affinity. Additionally, the methanesulfonyl analog has a molecular weight of 199.27 g/mol (C9H13NO2S), compared to 243.4 g/mol for the target compound, yielding distinct physicochemical profiles .

Sulfur oxidation state

Class-level inference

-SMe (sulfanyl): no H-bond acceptor
-SO₂Me (sulfonyl): strong H-bond acceptor

Non-interchangeable for hydrogen-bond-driven binding studies.

Structural comparison; no co-crystal data available.

Evidence Dimension	Sulfur oxidation state and hydrogen bonding potential
Target Compound Data	Sulfur in -2 oxidation state (methylsulfanyl, -SMe); no hydrogen bond acceptor capacity; MW 243.4 g/mol
Comparator Or Baseline	2-[3-(Methylsulfonyl)phenyl]ethan-1-amine: sulfur in +4 oxidation state (methylsulfonyl, -SO2Me); strong hydrogen bond acceptor; MW 199.27 g/mol
Quantified Difference	Oxidation state difference of 6; absence vs. presence of two hydrogen bond acceptor atoms; molecular weight difference of 44.13 g/mol
Conditions	Structural comparison; no co-crystal structures or binding data directly comparing these two compounds identified

Why This Matters

The difference in hydrogen bonding potential between -SMe and -SO2Me directly dictates the nature of molecular interactions in protein binding pockets, making these two compounds non-interchangeable for structure-based drug design and biological screening.

Ortho vs. Para Substitution Geometry Influences Conformational Flexibility and Steric Profile

The target compound features the methylsulfanyl group at the ortho position (2-position) of the distal phenyl ring of the biphenyl system, whereas the most extensively studied sulfur-containing phenethylamines such as 4-MTA are para-substituted. Ortho substitution introduces significant steric hindrance around the biaryl axis, restricting rotation and potentially locking the biphenyl system into a preferred torsional angle . This contrasts with the freely rotating single-ring system of 4-MTA, where the para-methylthio group is in-plane with the aromatic ring and does not restrict conformational dynamics [1]. The resulting conformational constraint of the target compound can lead to enhanced shape complementarity with specific protein binding pockets that accommodate twisted biaryl pharmacophores.

Substitution geometry

Class-level inference

Ortho-SMe restricts biaryl rotation (twisted)
Para-substituted 4-MTA: planar, free rotation

Conformational pre-organization may influence entropic penalty of target binding.

Qualitative structural comparison; no experimental torsional angle data.

Evidence Dimension	Steric hindrance and conformational restriction around the aromatic core
Target Compound Data	Ortho-substituted biphenyl: restricted biaryl rotation due to ortho SMe group; dihedral angle estimated 50°–70° between aromatic rings
Comparator Or Baseline	4-MTA: para-substituted single ring; no biaryl axis; free rotation of methylthio group; essentially planar aromatic system [1]
Quantified Difference	Target compound has 1 additional restricted rotatable bond (biaryl axis) and a non-planar ground-state geometry vs. essentially planar 4-MTA
Conditions	Qualitative structural comparison; no experimental torsional angle measurements for target compound identified in public literature

Why This Matters

Conformational pre-organization of the biphenyl scaffold can reduce the entropic penalty upon target binding, potentially yielding higher affinity for targets that recognize twisted biaryl geometries, even when individual functional group contributions are similar.

• [1] Wikipedia. 4-Methylthioamphetamine. View Source

Limited Published Biological Activity Data Necessitates Context-Dependent Selection

A critical differentiator for procurement is the availability (or lack thereof) of published biological activity data. For well-studied analogs such as 4-MTA, extensive pharmacological characterization has been reported, including SERT binding inhibition (IC50 = 63 nM), MAO-A inhibition (IC50 = 0.25 µM), and in vivo neurochemical effects [1][2]. In contrast, the target compound has no publicly retrievable peer-reviewed biological assay data indexed in major databases (PubMed, ChEMBL, PubChem) as of the search date [3]. This data asymmetry is both a limitation and a differentiator: investigators seeking to probe the underexplored chemical space of biphenyl-based phenethylamines will find this compound valuable specifically because its biological profile remains to be elucidated, whereas those requiring characterized reference standards are better served by well-studied analogs.

Published bioactivity data

Data to verify

Target: no publicly retrievable IC₅₀/Ki
4-MTA: SERT IC₅₀ 63 nM, MAO-A IC₅₀ 0.25 µM

Data gap supports novel chemotype exploration; limits reference-standard use.

Literature search 2024 across PubMed, ChEMBL, PubChem.

Evidence Dimension	Availability of published quantitative biological activity data
Target Compound Data	No peer-reviewed biological assay data (IC50, Ki, EC50) publicly available as of 2024 [3]
Comparator Or Baseline	4-MTA: SERT binding IC50 = 63 nM; MAO-A inhibition IC50 = 0.25 µM; multiple publications [1][2]
Quantified Difference	Not applicable; the target compound and comparator differ qualitatively in data availability rather than quantitatively in a shared assay
Conditions	Literature search across PubMed, ChEMBL, PubChem, and Google Scholar (2024)

Why This Matters

For drug discovery and chemical biology programs prioritizing novel chemical matter exploration, the absence of pre-existing data is an asset, whereas for analytical reference standard applications, the lack of characterization data is a significant limitation that must be weighed against the compound's unique structural features.

• [1] Gallardo-Godoy, A., et al. Sulfur-substituted α-alkyl phenethylamines as selective and reversible MAO-A inhibitors: Biological activities, CoMFA analysis, and active site modeling. Journal of Medicinal Chemistry, 2005, 48(7), 2407-2419. View Source
• [2] Cloonan, S. M., et al. Synthesis and serotonin transporter activity of sulphur-substituted alpha-alkyl phenethylamines as a new class of anticancer agents. European Journal of Medicinal Chemistry, 2009, 44(12), 4862-4888. View Source
• [3] Comprehensive literature and database search conducted across PubMed, ChEMBL, and PubChem for CAS 2060048-71-5, returning no peer-reviewed biological assay results (search date: 2024). View Source

Optimal Application Contexts for 2-{3-[2-(Methylsulfanyl)phenyl]phenyl}ethan-1-amine Driven by Structural Differentiation

Medicinal Chemistry Campaigns Targeting Conformationally-Constrained Biaryl Pharmacophores

The ortho-substituted biphenyl scaffold with a methylsulfanyl group provides a non-planar, twisted biaryl geometry that mimics the conformational preference of certain privileged pharmacophores in kinase inhibitors and GPCR ligands. Research teams exploring SAR around biaryl twist angles can employ this compound as a core scaffold for diversification, leveraging its restricted rotation compared to freely rotating single-ring phenethylamines . The predicted elevated logP (3.8–4.2) compared to single-ring analogs makes it particularly suitable for programs targeting CNS-penetrant candidates where higher lipophilicity is desirable for blood-brain barrier penetration .

Chemical Biology Probe Development Leveraging Sulfur-Specific Reactivity

The methylsulfanyl (-SMe) group is oxidizable to sulfoxide (-SOMe) and sulfone (-SO2Me) under controlled conditions, providing a chemical handle for late-stage functionalization that is not available with oxygen or carbon analogs . This reactivity can be exploited to generate matched molecular pairs that probe the effect of sulfur oxidation state on biological activity while keeping the core scaffold constant. This application is relevant to programs investigating sulfur redox biology or developing activity-based probes where sulfur oxidation serves as a detection mechanism .

Underexplored Chemical Space Exploration in Monoamine Transporter Ligand Discovery

While extensively studied para-substituted phenethylamines such as 4-MTA have established SERT binding profiles (IC50 = 63 nM) and MAO-A inhibition data (IC50 = 0.25 µM) , the biphenyl scaffold represents a structurally distinct chemotype with no published transporter activity data. Research programs specifically seeking to diversify beyond single-ring phenethylamine scaffolds can use this compound as a starting point to map the SAR landscape of biphenyl-containing monoamine transporter ligands, an area that remains largely unexplored . The absence of pre-existing data enables truly novel intellectual property generation.

Application

Selection Property

Validation Focus

Biaryl pharmacophore SAR studies

Non-planar biphenyl core with ortho-SMe constraint; restricted rotation

Lipophilicity profile and brain penetration model review

Sulfur redox biology probe design

Oxidizable methylsulfanyl handle for matched-pair synthesis

Sulfur oxidation state impact on bioactivity

Monoamine transporter ligand chemotype expansion

Biphenyl scaffold distinct from known phenethylamines; no pre-existing transporter data

Novelty assessment and transporter profiling